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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B12056947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Cyanamide-15N2, a

stable isotope-labeled compound with emerging applications in metabolic research and

quantitative proteomics. This document details its commercial availability, summarizes key

product specifications from various suppliers, and presents a detailed experimental protocol for

its use as an internal standard.

Commercial Suppliers and Availability
Cyanamide-15N2 is available from a select number of specialized chemical suppliers. The

following table summarizes the offerings from key vendors, providing researchers with a

comparative overview of product specifications.
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Note: Product specifications are subject to change. Researchers should always consult the

supplier's website and Certificate of Analysis for the most up-to-date information.

Experimental Protocol: Quantification of Natural
Cyanamide using Cyanamide-15N2 as an Internal
Standard
While direct protocols for the use of Cyanamide-15N2 in metabolic labeling studies are not

widely published, its application as an internal standard for the accurate quantification of

naturally occurring cyanamide in biological samples by gas chromatography-mass

spectrometry (GC-MS) is well-documented. This stable isotope dilution method offers high

precision and accuracy by correcting for sample loss during preparation and variations in

instrument response.

Materials and Reagents:
Cyanamide-15N2 (as a standard)
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Unlabeled Cyanamide (for calibration curve)

m-(trifluoromethyl)benzonitrile (internal standard for correcting GC-MS analysis errors)

Organic solvent for extraction (e.g., ethyl acetate)

Anhydrous sodium sulfate

GC-MS system with a capillary column suitable for amine analysis

Methodology:
Sample Preparation:

Homogenize the biological sample (e.g., plant tissue, soil extract).

Spike a known amount of Cyanamide-15N2 solution into the homogenized sample. The

amount should be comparable to the expected concentration of the natural cyanamide.

Add m-(trifluoromethyl)benzonitrile as a second internal standard to monitor the efficiency

of the GC-MS analysis.

Extract the cyanamide from the sample using an appropriate organic solvent.

Dry the organic extract with anhydrous sodium sulfate.

Concentrate the extract to a suitable volume for GC-MS analysis.

GC-MS Analysis:

Inject the prepared sample into the GC-MS system.

Separate the components on a suitable capillary column.

Monitor the mass-to-charge ratios (m/z) for unlabeled cyanamide (m/z 42) and

Cyanamide-15N2 (m/z 44). The m/z for the second internal standard, m-

(trifluoromethyl)benzonitrile, is 171.

Data Analysis:
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Record the peak areas for the mass chromatograms at m/z 42 (A42), m/z 44 (A44), and

m/z 171 (AIS).

The total cyanamide content ((14N2)cyanamide + (15N2)cyanamide) is determined as a

function of (A42 + A44) / AIS.

The content of natural ((14)N2)cyanamide is then calculated by multiplying the total

cyanamide content by the ratio A42 / (A42 + A44).

The natural cyanamide content can be derived by subtracting the A42/A44 ratio of the

internal standard from the A42/A44 ratio of the sample spiked with the internal standard,

and then multiplying the resulting difference by the amount of added (15N2)cyanamide.

Visualizing the Workflow
The following diagrams illustrate the experimental workflow for using Cyanamide-15N2 as an

internal standard and the general principle of stable isotope labeling in metabolic research.
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Workflow for Cyanamide-15N2 as Internal Standard.
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Principle of Stable Isotope Labeling in Metabolism.

Potential Research Applications and Future
Directions
While specific protocols utilizing Cyanamide-15N2 for metabolic labeling are not yet prevalent

in the literature, its chemical properties suggest several potential applications for researchers in

drug development and proteomics. The cyanamide functional group can react with nucleophilic

residues on proteins, such as the thiol group of cysteine, under specific conditions. This

reactivity could be exploited for:

Chemical Proteomics: Cyanamide-15N2 could potentially be used as a chemical probe to

identify novel drug targets. By treating cells or cell lysates with Cyanamide-15N2 and

subsequently using mass spectrometry to identify the labeled proteins, researchers could

uncover proteins that interact with this small molecule.

Metabolic Tracing: In organisms where cyanamide is a known metabolite or can be

metabolized, Cyanamide-15N2 could serve as a tracer to elucidate specific metabolic

pathways.

It is important to note that the development of experimental protocols for these applications

would require careful optimization of reaction conditions to ensure specificity and minimize
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toxicity.

Conclusion
Cyanamide-15N2 is a commercially available stable isotope-labeled compound with a clear

and valuable application as an internal standard for the accurate quantification of its unlabeled

counterpart in complex biological matrices. While its use as a direct metabolic labeling agent or

a chemical probe is still an area for future exploration, its availability provides a valuable tool for

researchers in analytical biochemistry. The detailed protocol and supplier information provided

in this guide aim to facilitate the integration of Cyanamide-15N2 into research workflows,

particularly in the fields of agriculture, environmental science, and toxicology where cyanamide

levels are of interest.

To cite this document: BenchChem. [A Technical Guide to Cyanamide-15N2: Commercial
Availability and Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056947#commercial-suppliers-and-availability-of-
cyanamide-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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